1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C18H23N3O2S/c1-21(2)16(13-5-6-17-14(10-13)7-8-23-17)12-20-18(22)19-11-15-4-3-9-24-15/h3-6,9-10,16H,7-8,11-12H2,1-2H3,(H2,19,20,22)
• InChI Key: HPFXBECJMOWFLD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)NCC1=CC=CS1)C2=CC3=C(C=C2)OCC3
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

Research has explored the synthesis of novel pyridine, naphthyridine, and urea derivatives, providing foundational knowledge for the development of compounds with potential applications in medicinal chemistry and materials science. For instance, Abdelrazek et al. (2010) detailed the synthesis of novel pyridine and naphthyridine derivatives through reactions involving malononitrile and arene diazonium salts, highlighting the versatility of heterocyclic frameworks in chemical synthesis Abdelrazek et al., 2010. Gazieva et al. (2009) discussed the α-ureidoalkylation of N-[2-(dimethylamino)ethyl]urea, presenting a method for synthesizing glycolurils, which could be applicable to the compound Gazieva et al., 2009.

Chemical Reactions and Libraries

Roman (2013) used a ketonic Mannich base as a starting material in various alkylation and ring closure reactions, aiming to generate a structurally diverse library of compounds. This approach indicates the potential for creating diverse derivatives of complex molecules such as the one , for various scientific applications Roman, 2013.

Pharmacological Research

Although the direct pharmacological applications of the compound were excluded from this summary, the methodologies and synthetic routes explored in the synthesis of related compounds could be relevant for the development of new therapeutics.

Material Science and Catalysis

Further research into the structural and functional properties of urea derivatives, as indicated by the work on iron(III) complexes of sterically hindered ligands by Velusamy et al. (2004), could offer insights into the design of catalytic systems or materials with specific electronic or photophysical properties Velusamy et al., 2004.